Cas no 779353-02-5 (CDK-IN-6)

• Product Name: CDK-IN-6
• CAS No: 779353-02-5
• MF: C₂₁H₂₈N₆O
• MW: 380.486623764038
• CID: 2155036
• PubChem ID: 25234813
• Update Time: 2024-10-27

CDK-IN-6 Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanol, 1-[3-ethyl-7-[(3-pyridinylmethyl)amino]pyrazolo[1,5-a]pyrimidin-5-yl]-, (2s)-
• (S)-2-(1-(3-ethyl-7-((pyridin-3-ylmethyl)amino)pyrazolo[1,5-a]pyrimidin-5-yl)piperidin-2-yl)ethanol
• 2-Piperidineethanol,1-[3-ethyl-7-[(3-pyridinylMethyl)aMino]pyrazolo[1,5-a]pyriMidin-5-yl]-,(2S)-
• 2-[(2S)-1-[3-Ethyl-7-(pyridin-3-ylmethylamino)pyrazolo[1,5-a]pyrimidin-5-yl]piperidin-2-yl]ethanol
• CDK-IN-6
• SCHEMBL12953706
• PD157978
• AKOS037650337
• 779353-02-5
• CS-M2512
• CS-14659
• HY-78428

• Inchi： 1S/C21H28N6O/c1-2-17-15-24-27-19(23-14-16-6-5-9-22-13-16)12-20(25-21(17)27)26-10-4-3-7-18(26)8-11-28/h5-6,9,12-13,15,18,23,28H,2-4,7-8,10-11,14H2,1H3/t18-/m0/s1
• InChI Key： FWKFUJKFJMIJDX-SFHVURJKSA-N
• SMILES： OCC[C@@H]1CCCCN1C1C=C(NCC2C=NC=CC=2)N2C(=C(C=N2)CC)N=1

Computed Properties

• Exact Mass: 380.23245954g/mol
• Monoisotopic Mass: 380.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines